5,7-Dichloropyrido[3,4-B]pyrazine

• IUPAC Name: 5,7-dichloropyrido[3,4-b]pyrazine
• InChI: InChI=1S/C7H3Cl2N3/c8-5-3-4-6(7(9)12-5)11-2-1-10-4/h1-3H
• InChI Key: SNWNPXRUXXCDOM-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C2C(=N1)C=C(N=C2Cl)Cl
• Molecular Formula: C7H3Cl2N3
• Molecular Weight: 200.02 g/mol
• CAS No.: 1379338-74-5

Description

5,7-Dichloropyrido[3,4-B]pyrazine is a chemical compound with the CAS Number: 1379338-74-5. It has a molecular weight of 200.03. The compound is solid in physical form.

Synthesis Analysis

The synthesis of this compound involves the reaction of 2,6-dichloropyridine-3,4-diamine with a 40% glyoxal solution in water. This mixture is refluxed overnight. After cooling to ambient temperature, the precipitates are collected, washed with ethanol, and dried in vacuo to yield the title compound.

Molecular Structure Analysis

The molecular formula of this compound is C7H3Cl2N3. The Inchi Code is 1S/C7H3Cl2N3/c8-5-3-4-6 (7 (9)12-5)11-2-1-10-4/h1-3H.

Physical and Chemical Properties Analysis

This compound is a solid compound. It has a molecular weight of 200.03. The compound is stored at 2-8°C in an inert atmosphere.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : 5,7-Dichloropyrido[3,4-B]pyrazine derivatives can be synthesized using various techniques, including the condensation of unsymmetrical glyoxals and 2-chloro-3,4-diaminopyridine, as demonstrated in the preparation of 5-chloropyrido[3,4-b]pyrazines (Mederski et al., 2003).
• Electronic and Optical Properties : The derivatives of this compound show promising electronic and optical properties. They have been used to develop materials with potential applications in optoelectronics, as shown in the study of dipyrrolopyrazine and pyrrolothieno-pyrazine derivatives (Puttavva Meti et al., 2017).

Applications in Material Science

• Electrochromic Materials : Compounds like 5,8-dibromo-2,3-bis(4-(decyloxy) phenyl) pyrido[4,3-b]pyrazine have been synthesized and used in electrochromic materials, showing significant potential for NIR electrochromic devices (Zhao et al., 2014).
• Photovoltaic Devices : Thieno[3,4-b]pyrazine-based monomers have been synthesized for use in photovoltaic devices, indicating the versatility of these compounds in energy-related applications (Erjun Zhou et al., 2010).

Potential in Drug Discovery

• Kinase Inhibitors : Novel 5,7-disubstituted 6-amino-5H-pyrrolo[3,2-b]pyrazine-2,3-dicarbonitriles have shown promise as protein kinase inhibitors with significant antiproliferative activity, indicating potential applications in cancer treatment (Dubinina et al., 2006).

Safety and Hazards

The safety information for 5,7-Dichloropyrido[3,4-B]pyrazine indicates that it has the GHS07 pictogram. The hazard statements include H302-H315-H319-H335, and the precautionary statements include P261-P305+P351+P338.

Synthesis routes and methods

Procedure details

A mixture of the solution of 2,6-dichloropyridine-3,4-diamine (7.85 g, 0.044 mol) in ethanol and 40% glyoxal solution in water (26 g, 0.178 mol) was refluxed overnight. It was then cooled to ambient temperature, and the precipitates were collected, washed with EtOH, and dried in vacuo to give the title compound (7.32 g, 83% yield).